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Compound of Interest

Compound Name: 2-Amino-4-methylbenzoic acid

Cat. No.: B1362655 Get Quote

An In-Depth Technical Guide to 2-Amino-4-methylbenzoic Acid for Advanced Research and

Development

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 2-Amino-4-methylbenzoic acid, a pivotal chemical

intermediate. Designed for researchers, medicinal chemists, and professionals in drug

development, this document elucidates its fundamental properties, synthesis protocols,

strategic applications, and critical safety measures, grounding all information in authoritative

scientific data.

Core Compound Identification and Physicochemical
Properties
2-Amino-4-methylbenzoic acid, also known by its synonym 4-methylanthranilic acid, is an

aromatic compound featuring both an amino and a carboxylic acid functional group attached to

a toluene backbone.[1] This bifunctional nature makes it a versatile building block in organic

synthesis.[1] The presence of the amino group imparts basic characteristics, while the

carboxylic acid group provides acidity.[1]

The compound typically appears as a light cream or white to off-white crystalline solid.[1][2] Its

polarity, conferred by the functional groups, allows for solubility in water.[1]
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Table 1: Key Physicochemical Data
Identifier Value Source(s)

Molecular Formula C₈H₉NO₂ [1][3][4][5]

Molecular Weight 151.16 g/mol [3][4][5][6]

CAS Number 2305-36-4 [1][3][4]

Appearance
Light cream to off-white

crystalline solid
[1][2]

Melting Point 174-177 °C [7]

Boiling Point 329.8 °C at 760 mmHg [7]

Density 1.254 g/cm³ [7]

Synonyms
4-Methylanthranilic acid, 2-

Amino-p-toluic acid
[1][3][4]

Synthesis Protocol: Directed Ortho-Metalation and
Carboxylation
A common and effective method for synthesizing 2-Amino-4-methylbenzoic acid involves the

directed ortho-metalation of a protected aniline derivative followed by carboxylation. The

following protocol is based on the lithiation of 2-bromo-5-methylaniline.[2]

Causality and Experimental Rationale
The choice of 2-bromo-5-methylaniline as the starting material is strategic. The bromine atom

can be readily exchanged with lithium, a crucial step for introducing the carboxyl group. The

reaction is conducted at extremely low temperatures (-78 °C) to prevent unwanted side

reactions and ensure the stability of the highly reactive organolithium intermediate. Tert-butyl

lithium is a potent base required for the lithium-halogen exchange.[2] Dry ice (solid CO₂) serves

as the electrophile, providing the carbon source for the carboxylic acid group.[2] The final

acidification step protonates the carboxylate salt to yield the desired product.

Detailed Step-by-Step Methodology
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Reaction Setup: Dissolve 2-bromo-5-methylaniline (10.0 g, 53.7 mmol) in 500 mL of

anhydrous ethyl ether within a flask equipped for stirring under a nitrogen atmosphere.[2]

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.[2]

Lithiation: Slowly add tert-butyl lithium (127 mL of a 1.7 M solution in pentane, 214.8 mmol)

over 15 minutes. The internal temperature must be maintained below -65 °C.[2]

Stirring: Continue stirring the mixture at -78 °C for 1.5 hours to ensure complete formation of

the organolithium intermediate.[2]

Carboxylation: Quench the reaction by adding an excess of crushed dry ice directly to the

reaction mixture.[2]

Workup: Once the excess dry ice has sublimated, add water to the flask. Separate and

discard the organic (ether) layer.[2]

Acidification: Acidify the remaining aqueous layer using 1N hydrochloric acid.[2]

Extraction: Extract the acidified aqueous layer twice with ethyl acetate.[2]

Isolation: Combine the organic extracts, dry them over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield 2-amino-4-methylbenzoic acid as a tan

crystalline solid (yield: ~59%).[2]

Workflow Visualization
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Caption: Synthesis workflow for 2-Amino-4-methylbenzoic acid.
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Applications in Pharmaceutical R&D and Organic
Synthesis
2-Amino-4-methylbenzoic acid is a valuable intermediate in diverse synthetic applications,

from pharmaceuticals to dyes.[1] Its structure is closely related to anthranilic acid, a core

component of many biologically active molecules.

Precursor to NSAIDs: Anthranilic acid derivatives are a well-established class of non-

steroidal anti-inflammatory drugs (NSAIDs), such as mefenamic acid.[8][9] The structural

similarity makes 2-Amino-4-methylbenzoic acid a compound of interest for synthesizing

new analgesic and anti-inflammatory agents.[10]

Building Block for Heterocycles: The dual functionality of the molecule allows it to be a

precursor for synthesizing various heterocyclic systems, which are foundational structures in

many pharmaceutical agents.[11]

Intermediate in Drug Synthesis: It serves as a crucial building block in the synthesis of

specific pharmaceutical compounds. For instance, related aminobenzoic acid structures are

indispensable for creating drugs like Tolvaptan.[12]

Agrochemicals: The compound has been identified as a plant growth regulator and

possesses herbicidal properties, indicating its utility in agricultural science.[2]
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Caption: Application pathways for 2-Amino-4-methylbenzoic acid.

Safety, Handling, and Storage Protocols
As with any laboratory chemical, adherence to strict safety protocols is paramount. 2-Amino-4-
methylbenzoic acid is classified as an irritant.

GHS Hazard Information
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[13][14]

Signal Word: Warning.[13]

Table 2: Recommended Safety and Handling Procedures
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Protocol Description Source(s)

Engineering Controls

Use only outdoors or in a well-

ventilated area. Ensure

eyewash stations are readily

accessible.

[13][15]

Personal Protective Equipment

(PPE)

Wear protective gloves, safety

goggles with side-shields, and

appropriate lab clothing. If dust

is generated, a NIOSH/MSHA-

approved respirator should be

worn.

[13][16]

Handling

Avoid breathing dust. Wash

hands and any exposed skin

thoroughly after handling.

Avoid contact with skin, eyes,

and clothing.

[13][14]

Storage

Store in a cool, dry, and well-

ventilated place. Keep the

container tightly closed and

store locked up.

[13][14]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention.

[13][14]

First Aid (Skin)

Wash with plenty of soap and

water. If skin irritation occurs,

get medical help. Take off

contaminated clothing and

wash it before reuse.

[13][14]
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First Aid (Inhalation)

Remove the person to fresh air

and keep them comfortable for

breathing. Call a poison center

or doctor if you feel unwell.

[13][14]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

state, and federal regulations.

[13][14]

Conclusion
2-Amino-4-methylbenzoic acid is a functionally rich aromatic compound with significant utility

in both industrial and academic research. Its well-defined synthesis and versatile chemical

nature establish it as a valuable intermediate for developing novel pharmaceuticals, particularly

in the anti-inflammatory space, as well as in the creation of agrochemicals and dyes. A

thorough understanding of its properties and strict adherence to safety protocols are essential

for leveraging its full potential in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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